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Compound of Interest

Compound Name:
2-(p-Tolyloxy)ethanamine

hydrochloride

CAS No.: 850421-15-7

Cat. No.: B3288110

Get Quote

Executive Summary & Chemical Profile
2-(p-Tolyloxy)ethanamine hydrochloride (CAS: 850421-15-7) is a primary aryloxyethylamine

salt widely utilized as a highly reactive intermediate in organic synthesis and medicinal

chemistry . Because the free-base form of this amine is susceptible to oxidation and

degradation, it is supplied as a hydrochloride salt.

While the salt form provides excellent chemical stability, it presents as a fine, crystalline

powder. This physical state introduces unique logistical challenges: the powder is highly prone

to static cling, rapid aerosolization, and subsequent inhalation exposure. As a Category 2

Skin/Eye Irritant and Category 3 Respiratory Irritant, handling this compound requires a

meticulously designed Personal Protective Equipment (PPE) strategy and strict operational

workflows to ensure a self-validating safety environment .

Personal Protective Equipment (PPE) Matrix
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Selecting PPE is not a static process; it must dynamically scale with the mass of the chemical

being handled and the solvents used in the reaction. The Occupational Safety and Health

Administration (OSHA) mandates that laboratory PPE be selected based on a rigorous, task-

specific hazard assessment .

Below is the quantitative and qualitative PPE matrix for handling 2-(p-Tolyloxy)ethanamine
hydrochloride:
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PPE Category
Milligram Scale
(<100 mg)

Multi-Gram Scale
(>1 g)

Scientific Rationale
& Causality

Hand Protection
Single-layer Nitrile

(min 4 mil)

Double-layer Nitrile

(min 6 mil)

Nitrile provides an

excellent barrier

against dry organic

salts. Double gloving

at larger scales

prevents breakthrough

if mechanical tearing

occurs during bulk

transfer. Note: If the

salt is dissolved in

highly permeating

solvents (e.g., DCM or

DMF), workers must

upgrade to composite

gloves (e.g., Silver

Shield), as solvents

can carry the

dissolved toxicant

directly through

standard nitrile.

Eye Protection

ANSI Z87.1 Safety

Glasses with side

shields

Indirect-vented Splash

Goggles

Fine hydrochloride

powders easily

aerosolize. Goggles

prevent micro-

particulates from

bypassing standard

frames and causing

severe ocular

irritation.

Body Protection Standard chemical-

resistant lab coat

Flame-resistant (FR)

lab coat

While the salt itself is

not highly flammable,

multi-gram scale

reactions inherently

involve larger volumes
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of volatile organic

solvents. The coat

provides a critical

barrier against

solvent-facilitated skin

absorption.

Respiratory
Handled strictly inside

a Fume Hood

N95/P100 Particulate

Respirator

Hydrochloride salts

form fine dusts. If

handling bulk powder

outside of engineered

ventilation controls

(e.g., weighing large

batches), a P100 filter

is mandatory to

prevent inhalation of

respiratory irritants .

Operational Workflow & Handling Protocols
To build a self-validating safety system, researchers must understand why certain steps are

taken. The greatest risk when handling 2-(p-Tolyloxy)ethanamine hydrochloride is the

generation of invisible airborne dust during the transfer process.

Protocol 1: Precision Weighing and Transfer
Ventilation Verification: Ensure the chemical fume hood is operating at a face velocity of 80–

100 feet per minute (fpm). Clear the deck of unnecessary equipment to prevent aerodynamic

turbulence that could sweep powder out of the sash.

Static Mitigation (Critical Step): Pass an anti-static zero-stat gun over the weigh boat and the

metal spatula.

Causality: Organic hydrochloride salts are highly susceptible to triboelectric charging

(static cling). Neutralizing the surface prevents the powder from "jumping" off the spatula,

which would otherwise contaminate the worker's gloves and the ambient air.
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Powder Transfer: Carefully transfer the powder using a slow, rolling motion with the spatula.

Keep the vertical drop height below 2 inches to minimize kinetic aerosolization.

Solvent Introduction: Once the powder is in the reaction flask, add the reaction solvent slowly

down the interior sidewall of the flask.

Causality: Dropping solvent directly onto the center of the powder bed causes rapid

displacement of trapped air, which forcefully ejects fine chemical particulates out of the

flask before they have a chance to dissolve.
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1. Fume Hood Setup
Verify airflow & clear workspace

2. PPE Donning
Nitrile gloves, goggles, lab coat

3. Static Mitigation
Use anti-static weigh boats

4. Powder Weighing
Minimize vertical drop height

5. Solvent Addition
Slow addition to prevent aerosolization

6. Decontamination
Wipe down surfaces with damp cloth

Click to download full resolution via product page

Operational workflow for the safe handling and weighing of hydrochloride salt powders.
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Emergency Response & Spill Management
In the event of a spill, the immediate goal is to prevent the powder from becoming airborne.

Never use a brush or broom to sweep up a dry chemical powder spill.

Protocol 2: Powder Spill Decontamination
Assessment & Isolation: Immediately halt work. If the spill is greater than 5 grams and

located outside the fume hood, isolate the area to prevent foot traffic and HVAC drafts from

spreading the dust .

PPE Upgrade: Personnel responding to the spill must upgrade to indirect-vented goggles

and a P100 respirator if the spill is outside engineered ventilation controls.

Dust Suppression (The Damp Towel Method): Lightly dampen a disposable paper towel with

water or a compatible inert solvent (e.g., isopropanol).

Causality: Dry sweeping creates a massive aerosol hazard. Dampening the towel

suppresses dust formation via capillary action, binding the fine particles to the towel matrix

for safe collection.

Collection: Gently lay the damp towel directly over the powder to trap it. Carefully fold the

towel inward, encapsulating the chemical, and place it into a designated hazardous waste

bag.

Surface Decontamination: Wipe the affected surface with a fresh towel dampened with a mild

detergent solution, followed by a distilled water rinse, to remove any residual chloride salt

that could cause pitting or corrosion on stainless steel laboratory surfaces.
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Spill Detected
Assess scale & location

Isolate Area
Prevent personnel exposure

Upgrade PPE
Don N95/P100 if outside hood

Containment
Cover with damp absorbent towel

Collection
Use non-sparking scoop

Disposal
Seal in hazardous waste bag

Click to download full resolution via product page

Step-by-step spill response pathway for solid hydrochloride amine salts.
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Waste Disposal & Decontamination Plan
Proper disposal of 2-(p-Tolyloxy)ethanamine hydrochloride ensures environmental

compliance and prevents downstream reactions in waste carboys.

Solid Waste: All contaminated consumables (weigh boats, spatulas, damp towels from spill

cleanup, and degraded gloves) must be placed in a sealed, puncture-resistant bag. Label

clearly as "Hazardous Solid Waste: Toxic Organic Amine Salt."

Liquid Waste Segregation: If the compound has been dissolved, the waste must be

segregated based on the solvent used.

If dissolved in halogenated solvents (e.g., Dichloromethane, Chloroform), dispose of in the

Halogenated Organic Waste stream.

If dissolved in non-halogenated solvents (e.g., Methanol, Ethyl Acetate), it may be

disposed of in the Non-Halogenated Organic Waste stream, provided the concentration of

the chloride counterion does not exceed your institution's threshold for halogenated

classification (typically 1% by volume).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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